Cas no 1882114-79-5 (Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
-
- Inchi: 1S/C14H23BN2O2/c1-12(2,3)11-16-8-10(9-17-11)15-18-13(4,5)14(6,7)19-15/h8-9H,1-7H3
- InChI Key: HOYGZFGLMBDETD-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)C)=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 344.6±15.0 °C(Predicted)
- pka: 1.66±0.22(Predicted)
Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12712467-0.05g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 0.05g |
$768.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-0.1g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 0.1g |
$804.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-0.25g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 0.25g |
$840.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-0.5g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 0.5g |
$877.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-1.0g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 1.0g |
$914.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-2.5g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 2.5g |
$1791.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-5.0g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 5.0g |
$2650.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-10.0g |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 10.0g |
$3929.0 | 2023-07-06 | ||
| Enamine | EN300-12712467-50mg |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 50mg |
$756.0 | 2023-10-02 | ||
| Enamine | EN300-12712467-100mg |
2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
1882114-79-5 | 100mg |
$792.0 | 2023-10-02 |
Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and CAS No. 1882114-79-5: A Comprehensive Overview
Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, identified by the CAS number 1882114-79-5, has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecule features a pyrimidine core substituted with a bulky tert-butyl group at the 2-position and a pinacol boronate ester at the 5-position. Such structural features make it a versatile intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures.
The utility of this compound stems from its ability to participate in palladium-catalyzed reactions under mild conditions. The presence of the boronate ester moiety enhances its reactivity while maintaining stability under various reaction conditions. This balance is crucial for synthetic chemists who require intermediates that can be easily manipulated without degradation. Recent advancements in synthetic methodologies have highlighted the importance of such borylated pyrimidines in the preparation of biologically active molecules.
In the context of pharmaceutical research, Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), has been explored as a key building block for developing novel therapeutic agents. Pyrimidine derivatives are well-known for their role in various biological processes and are frequently encountered in nucleoside analogs used to treat diseases such as cancer and viral infections. The introduction of a pinacol boronate ester at the 5-position of the pyrimidine ring allows for efficient functionalization via cross-coupling reactions, enabling the synthesis of diverse pharmacophores.
One of the most notable applications of this compound is in the synthesis of antiviral agents. Researchers have leveraged its reactivity to introduce various substituents that mimic natural nucleobases while incorporating therapeutic functionalities. For instance, studies have demonstrated its use in constructing modified nucleosides that exhibit enhanced stability and improved pharmacokinetic properties. These modifications are critical for developing drugs that can withstand metabolic degradation and maintain efficacy over prolonged periods.
The role of Pyrimidine derivatives extends beyond antiviral applications. They have also been investigated for their potential in anticancer therapies. The ability to precisely modify the pyrimidine core allows for the creation of molecules that can interact with specific enzymes or receptors involved in cancer cell proliferation. By integrating palladium-catalyzed cross-coupling reactions with this intermediate, chemists can generate libraries of compounds for high-throughput screening. This approach has led to the discovery of several lead compounds with promising anticancer activity.
Recent research has also explored the use of Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), in materials science. The boronate ester functionality facilitates its incorporation into polymers and nanoparticles designed for drug delivery systems. These materials can enhance the bioavailability and targeted delivery of therapeutic agents, improving treatment outcomes. Additionally, the stability provided by the tert-butyl group makes it an ideal candidate for applications requiring harsh reaction conditions or prolonged storage.
The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic strategies. The preparation typically begins with halogenation followed by borylation using pinacol boronate esters under palladium catalysis. The tert-butyl group is introduced through subsequent alkylation steps or as part of a protecting group strategy during earlier synthetic stages. These methodologies exemplify the sophistication achieved in synthetic organic chemistry over recent decades.
The significance of Pyrimidine derivatives is further underscored by their presence in numerous patents and scientific literature. Researchers continue to report novel applications and synthetic modifications that expand their utility across various disciplines. The ease with which these compounds can be functionalized makes them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics.
In conclusion, Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), identified by CAS number 1882114-79-5, is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable participation in key organic transformations while maintaining stability under diverse conditions. As research continues to uncover new synthetic pathways and applications:, this compound will undoubtedly remain a cornerstone molecule in modern chemistry.
1882114-79-5 (Pyrimidine, 2-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)